2-(Benzylthio)-1-(3-((3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)ethanone

• IUPAC Name: 2-benzylsulfanyl-1-[3-[(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl]ethanone
• InChI: InChI=1S/C21H23N5O2S/c27-20(15-29-14-16-5-2-1-3-6-16)26-10-4-7-17(13-26)11-19-24-21(25-28-19)18-12-22-8-9-23-18/h1-3,5-6,8-9,12,17H,4,7,10-11,13-15H2
• InChI Key: CVRWPHFPGXSRAY-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)CSCC2=CC=CC=C2)CC3=NC(=NO3)C4=NC=CN=C4
• Molecular Formula: C21H23N5O2S
• Molecular Weight: 409.5 g/mol

Description

The compound contains several functional groups, including a benzylthio group, a piperidine ring, a pyrazine ring, and an oxadiazole ring. These groups are common in many pharmaceutical compounds due to their diverse chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple rings and functional groups. The exact structure would depend on the positions of these groups on the rings.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by the functional groups present. For example, the benzylthio group might undergo oxidation reactions, and the piperidine ring might participate in nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple nitrogen atoms might make it a base, and the various rings and functional groups could affect its solubility.

Scientific Research Applications

Synthesis and Chemical Characterization

Compounds with structures related to 2-(Benzylthio)-1-(3-((3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)ethanone are often synthesized for their potential biological activities. For instance, derivatives of pyrazine, oxadiazole, and piperidine have been synthesized through various chemical reactions, highlighting the diverse synthetic routes and chemical reactivities of these moieties (Sosnovskikh et al., 2014). These synthetic approaches are crucial for the development of new compounds with potential therapeutic applications.

Antiviral and Antimicrobial Activities

Compounds containing pyrazine, oxadiazole, and piperidine units have been evaluated for their antiviral and antimicrobial properties. For example, certain heterocyclic compounds synthesized with these motifs have demonstrated promising antiviral and antimicrobial activities, suggesting that the compound could also possess similar biological properties (Attaby et al., 2006). This application is significant for the development of new therapeutic agents against various infectious diseases.

Antioxidant Properties

The structural features present in the compound suggest potential antioxidant activities, as related structures have been explored for their ability to scavenge free radicals and protect against oxidative stress (Bassyouni et al., 2012). Antioxidant compounds are crucial in mitigating oxidative damage in biological systems, which is linked to various chronic diseases, including cancer and cardiovascular disorders.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. Many drugs work by interacting with specific proteins or enzymes in the body, and the functional groups on this compound could potentially allow it to bind to such targets.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and the specific conditions under which it is used or stored.

Future Directions

Future research on this compound could involve studying its biological activity, optimizing its synthesis process, and investigating its potential uses in medicine or other fields.